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Compound of Interest

Compound Name: 4-Chloro-3,5-dinitropyridine

Cat. No.: B135801

4-Chloro-3,5-dinitropyrazole: A Comparative
Guide for Researchers

For researchers, scientists, and drug development professionals, 4-Chloro-3,5-dinitropyrazole
(CDNP) emerges as a pivotal precursor for the synthesis of novel insensitive energetic
materials and potentially bioactive compounds. This guide provides a comprehensive
characterization of CDNP and its derivatives, offering a comparative analysis against
established energetic materials and detailing the experimental protocols for its synthesis and
evaluation.

Executive Summary

4-Chloro-3,5-dinitropyrazole is a versatile heterocyclic compound that serves as a key building
block in the development of advanced energetic materials. Its reactivity, stemming from the
presence of a labile chlorine atom and two activating nitro groups, allows for a wide range of
derivatizations. These derivatives often exhibit desirable properties for energetic applications,
including high thermal stability, low sensitivity to impact and friction, and impressive detonation
performance, in some cases comparable to well-known explosives like RDX.[1][2] This guide
synthesizes available data on the physicochemical properties, synthesis, and performance of
CDNP and its key derivatives, presenting a clear comparison to aid in material selection and
development.
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Physicochemical Characterization of 4-Chloro-3,5-
dinitropyrazole

4-Chloro-3,5-dinitropyrazole is a stable, crystalline solid. Its characterization has been
established through various spectroscopic and analytical techniques.

Property Value Reference
Molecular Formula C3HCIN4Oa4 [3]
Molecular Weight 208.52 g/mol [3]
Appearance Yellowish crystalline solid [4]

Not consistently reported,
Melting Point often decomposes before

melting

Decomposition Temperature

(DSC) Onset typically > 150 °C [1][5]
1H NMR (DMSO-ds, 6, ppm) ~8.5 (broad s, 1H, NH) [3]

13C NMR (DMSO-ds, 8, ppm) ~145 (C3/C5), ~110 (C4) [3]

IR (KBr, cm-1) ~3100 (N-H), ~1550 & ~1350 BI61E]

(NO2)

Comparative Performance of Energetic Derivatives

The true potential of CDNP lies in its ability to be readily converted into a variety of energetic
derivatives through nucleophilic substitution of the chlorine atom. These derivatives often
exhibit enhanced performance characteristics compared to the parent compound and are
competitive with existing energetic materials. A series of 3,5-dinitropyrazole derivatives
prepared from CDNP have been shown to possess good thermal stabilities, high densities, and
favorable detonation pressures and velocities.[2]
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Decompo ] Detonatio
. . Impact Detonatio
Compoun Density sition L . n Referenc
Sensitivit  n Velocity
d (g/lcm?) Temp. Pressure e
. y (9) (mls)
(°C) (GPa)
RDX
(Reference  1.82 204 7.4 8795 34.9 [21[7]
)
Derivative
7* 1.85 235 >40 8732 35.0 [2]
Ammonium
1.75 173 14 8591 30.6 [8]
Salt 7
Hydroxyla
mmonium 1.81 155 <2.5 8961 33.0 [8]
Salt 12

*Note: "Derivative 7" refers to a specific compound synthesized from CDNP as described in the
cited literature.[2]

Experimental Protocols
Synthesis of 4-Chloro-3,5-dinitropyrazole (CDNP)

A common and efficient method for the synthesis of CDNP involves the direct nitration of 4-
chloropyrazole.[3][4]

Materials:

4-Chloropyrazole

Concentrated Sulfuric Acid (Hz2SOa4)

Concentrated Nitric Acid (HNO3)

Ethyl Acetate

Magnesium Sulfate (MgSQa)
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e Ice

Procedure:

To a stirred solution of 4-chloropyrazole in concentrated sulfuric acid, concentrated nitric acid
is added dropwise at a controlled temperature (e.g., 15-25 °C).[4]

e The reaction mixture is then heated (e.g., to 100-105 °C) and stirred for several hours.[3][4]
 After cooling, the mixture is poured into ice-water.[4]

e The product is extracted with ethyl acetate.[4]

e The combined organic layers are washed with water and dried over magnesium sulfate.[4]

e The solvent is removed under reduced pressure to yield the crude product, which can be
further purified by recrystallization.[3]

Synthesis of 4-Substituted-3,5-dinitropyrazole
Derivatives

The chlorine atom at the 4-position of CDNP is susceptible to nucleophilic substitution, allowing
for the synthesis of a wide array of derivatives.[9]

General Procedure for Nucleophilic Substitution:
» 4-Chloro-3,5-dinitropyrazole is dissolved in a suitable solvent (e.g., water, methanol).

e The nucleophile (e.g., an amine, azide, or phenoxide) is added to the solution, often in the
presence of a base (e.g., NaHCOs, NaOH) if the nucleophile is not basic itself.[4]

e The reaction is stirred at room temperature or heated, depending on the reactivity of the
nucleophile.

e Upon completion, the product is isolated by filtration, extraction, or other appropriate work-up
procedures.
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Visualizing Synthesis and Characterization

To better illustrate the relationships and processes involved, the following diagrams are
provided.

Energetic Derivatives

Starting Material Synthesis of CDNP Precursor Derivatization
Various
4-Chloropyrazole H2504, HNOs Nitration 4-Chloro-3,5-dinitropyrazole Nucleophiles eop 0
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Caption: Synthetic pathway from 4-chloropyrazole to energetic derivatives.
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Caption: Workflow for the characterization of CDNP and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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